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Compound of Interest

Compound Name: Diacetyl Agrochelin

Cat. No.: B3044243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use

of Diacetyl Agrochelin. Diacetyl Agrochelin is an acetyl derivative of Agrochelin, a cytotoxic

compound produced by the fermentation of a marine Agrobacterium sp.[1][2][3] Due to its

cytotoxic activity in tumor cell lines, stringent safety precautions are necessary when handling

this compound.[1][2][3] The following protocols are based on the known properties of Diacetyl
Agrochelin and the comprehensive safety data available for the structurally related compound,

diacetyl.

Physicochemical and Safety Data
A thorough investigation for a specific Material Safety Data Sheet (MSDS) for Diacetyl
Agrochelin did not yield a dedicated document. However, based on its chemical structure and

the available information, the following data for the parent compound, diacetyl, should be

considered for safe handling.

Table 1: Physicochemical Properties of Diacetyl
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Property Value Reference

Molecular Formula C4H6O2 --INVALID-LINK--

Molecular Weight 86.09 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Odor Strong chlorine-like --INVALID-LINK--

Boiling Point 190°F (88°C) --INVALID-LINK--

Melting Point 27.7°F (-2.4°C) --INVALID-LINK--

Flash Point 80°F (27°C) --INVALID-LINK--

Specific Gravity 0.99 at 59°F (15°C) --INVALID-LINK--

Table 2: Hazard Identification and Exposure Limits for Diacetyl
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Hazard Classification
Precautionary
Statements

Reference

Flammability

Highly flammable

liquid and vapor

(H225)

P210: Keep away

from heat/sparks/open

flames/hot surfaces.

No smoking. P233:

Keep container tightly

closed. P240:

Ground/bond

container and

receiving equipment.

P241: Use explosion-

proof

electrical/ventilating/lig

hting equipment.

P242: Use only non-

sparking tools. P243:

Take precautionary

measures against

static discharge.

--INVALID-LINK--, --

INVALID-LINK--

Acute Toxicity Harmful if swallowed

(H302), Toxic if

inhaled (H331)

P261: Avoid breathing

vapors. P264: Wash

skin thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product. P271:

Use only outdoors or

in a well-ventilated

area. P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

P304+P340: IF

INHALED: Remove

--INVALID-LINK--
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person to fresh air and

keep comfortable for

breathing.

Skin

Corrosion/Irritation

Causes skin irritation

(H315), May cause an

allergic skin reaction

(H317)

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

P333+P313: If skin

irritation or rash

occurs: Get medical

advice/attention.

P362+P364: Take off

contaminated clothing

and wash it before

reuse.

--INVALID-LINK--, --

INVALID-LINK--

Eye Damage/Irritation
Causes serious eye

damage (H318)

P280: Wear protective

gloves/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

--INVALID-LINK--

Target Organ Toxicity May cause respiratory

irritation (H335), May

cause damage to

organs through

P260: Do not breathe

mist or vapors. P314:

Get medical

advice/attention if you

feel unwell.

--INVALID-LINK--, --

INVALID-LINK--
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prolonged or repeated

exposure (H373)

Aquatic Hazard
Harmful to aquatic life

(H402)

P273: Avoid release to

the environment.
--INVALID-LINK--

Experimental Protocols
2.1. Receiving and Storage

Receiving: Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate Personal Protective Equipment (PPE), including nitrile gloves and safety

glasses, during inspection.

Storage: Diacetyl Agrochelin should be stored at -20°C in a tightly sealed vial.[1][3] The

product can be stored for up to 24 months under these conditions.[1] Store in a designated,

well-ventilated, and secure area away from heat, sparks, and open flames.

2.2. Preparation of Stock Solutions

Precaution: Due to the cytotoxic nature of Diacetyl Agrochelin and the potential respiratory

hazards of diacetyl, all handling of the solid compound and preparation of solutions should

be performed in a certified chemical fume hood.

Procedure:

Before opening, allow the vial of Diacetyl Agrochelin to equilibrate to room temperature

for at least one hour to prevent condensation.[1]

Wear appropriate PPE: a lab coat, nitrile gloves, and chemical splash goggles.

Carefully open the vial in a chemical fume hood.

Prepare a stock solution by dissolving the compound in a suitable solvent (e.g., DMSO).

It is recommended to prepare and use solutions on the same day.[1]
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If stock solutions need to be stored, aliquot them into tightly sealed vials and store at

-20°C for up to one month.[1]

2.3. Handling and Use in Experiments

Engineering Controls: All experiments involving Diacetyl Agrochelin should be conducted in

a chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Eye Protection: Use chemical splash goggles or a face shield.

Skin and Body Protection: Wear a lab coat. For procedures with a higher risk of splashing,

consider additional protective clothing.

Work Practices:

Avoid generating aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Contaminated work clothing should not be allowed out of the workplace and should be

decontaminated before reuse.

2.4. Spill and Emergency Procedures

Small Spills:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if vapors are present.

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for disposal.
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Clean the spill area with a suitable decontamination solution.

Large Spills:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team.

Prevent the spill from entering drains.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation or a rash occurs, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

2.5. Waste Disposal

All waste containing Diacetyl Agrochelin should be considered hazardous.

Collect waste in a properly labeled, sealed container.

Dispose of the waste in accordance with local, state, and federal regulations for hazardous

chemical waste.
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Caption: Workflow for the safe handling of Diacetyl Agrochelin.
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Caption: Required PPE and engineering controls for handling Diacetyl Agrochelin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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